Cas no 823-23-4 (3,6-Dihydro-6-methyl-2H-pyran-2-one)
823-23-4 structure
Product Name:3,6-Dihydro-6-methyl-2H-pyran-2-one
3,6-Dihydro-6-methyl-2H-pyran-2-one Chemical and Physical Properties
Names and Identifiers
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- DTXSID801295034
- 3,6-Dihydro-6-methyl-2H-pyran-2-one
- SCHEMBL10579203
- 823-23-4
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- Inchi： 1S/C6H8O2/c1-5-3-2-4-6(7)8-5/h2-3,5H,4H2,1H3
- InChI Key： PDMMTNYAGBLROC-UHFFFAOYSA-N
- SMILES： O1C(CC=CC1C)=O
Computed Properties
- Exact Mass: 112.052429494g/mol
- Monoisotopic Mass: 112.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 26.3Ų
3,6-Dihydro-6-methyl-2H-pyran-2-one Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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